Cas no 21339-63-9 (Cyclohexanone,2-[(2,5-dimethylphenyl)thio]-)

• Product Name: Cyclohexanone,2-[(2,5-dimethylphenyl)thio]-
• CAS No: 21339-63-9
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 287905
• PubChem ID: 271689
• Update Time: 2025-04-19

Cyclohexanone,2-[(2,5-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-[(2,5-dimethylphenyl)thio]-
• 2-(2,5-dimethylphenyl)sulfanylcyclohexan-1-one
• 2-(2,5-dimethylphenylthio)cyclohexanone
• 2-(2,5-Xylylthio)-cyclohexanon
• 2-[(2,5-dimethylphenyl)sulfanyl]cyclohexanone
• AC1L6QPH
• AC1Q6KSZ
• AG-J-53398
• AR-1D5478
• CTK4E6533
• NSC115614
• AKOS008394999
• 21339-63-9
• NSC-115614
• DTXSID20297334

• Inchi： 1S/C14H18OS/c1-10-7-8-11(2)14(9-10)16-13-6-4-3-5-12(13)15/h7-9,13H,3-6H2,1-2H3
• InChI Key： IBSBIAGIAJEYLX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 234.10794
• Monoisotopic Mass: 234.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 357.5°Cat760mmHg
• Flash Point: 182.8°C
• Refractive Index: 1.568
• PSA: 17.07
• LogP: 3.90720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers